Cas no 1323290-65-8 (N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-1,2-oxazole-5-carboxamide)

• Product Name: N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-1,2-oxazole-5-carboxamide
• CAS No: 1323290-65-8
• MF: C₁₈H₂₀N₄O₂
• MW: 324.377003669739
• CID: 5906663
• PubChem ID: 49706695
• Update Time: 2025-05-30

N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(1H-benzimidazol-2-yl)cyclohexyl]methyl]-1,2-oxazole-5-carboxamide
• 1323290-65-8
• VU0520351-1
• N-{[4-(1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}-1,2-oxazole-5-carboxamide
• AKOS024518410
• F5782-0123
• N-((4-(1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)isoxazole-5-carboxamide
• N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-1,2-oxazole-5-carboxamide

• Inchi： 1S/C18H20N4O2/c23-18(16-9-10-20-24-16)19-11-12-5-7-13(8-6-12)17-21-14-3-1-2-4-15(14)22-17/h1-4,9-10,12-13H,5-8,11H2,(H,19,23)(H,21,22)
• InChI Key： NWJQEDPPFIZWMD-UHFFFAOYSA-N
• SMILES： O1C(C(NCC2CCC(C3NC4=CC=CC=C4N=3)CC2)=O)=CC=N1

Computed Properties

• Exact Mass: 324.15862589g/mol
• Monoisotopic Mass: 324.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.8Ų

Additional information on N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-1,2-oxazole-5-carboxamide

Introduction to N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-1,2-oxazole-5-carboxamide and Its Significance in Modern Medicinal Chemistry

N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-1,2-oxazole-5-carboxamide, with the CAS number 1323290-65-8, represents a compound of considerable interest in the field of medicinal chemistry. This intricate molecular structure combines elements from multiple pharmacophoric frameworks, making it a promising candidate for further investigation in therapeutic applications. The presence of the 1,3-benzodiazole moiety and the cyclohexylmethyl substituent within the N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-1,2-oxazole-5-carboxamide scaffold suggests potential interactions with biological targets that could be exploited for medicinal benefits.

The 1,3-benzodiazole ring is a well-known pharmacophore found in numerous pharmacologically active compounds. Its ability to engage with various biological receptors and enzymes has been extensively studied and documented. In particular, the 1,3-benzodiazole core is frequently associated with anxiolytic, sedative, and muscle relaxant properties due to its interaction with gamma-aminobutyric acid (GABA) receptors. The incorporation of this moiety into the N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-1,2-oxazole-5-carboxamide structure may enhance its potential as a therapeutic agent by leveraging these established interactions.

The cyclohexylmethyl group adds another layer of complexity to the compound's pharmacological profile. Cycloalkyl groups are often incorporated into drug molecules to improve solubility, bioavailability, and metabolic stability. The cyclohexylmethyl substituent in the N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-1,2-oxazole-5-carboxamide molecule could contribute to better pharmacokinetic properties while also influencing its binding affinity to biological targets. This structural feature may allow the compound to exhibit a unique balance between efficacy and safety.

The central oxazole ring in the N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-1,2-oxazole-5-carboxamide structure is another key pharmacophoric element. Oxazole derivatives have been widely explored for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of the carboxamide functional group at the 5-position of the oxazole ring further modulates the compound's chemical properties and potential biological interactions. This functional group can participate in hydrogen bonding and salt formation, which are critical for drug-receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-1,2-oxazole-5-carboxamide with biological targets. These studies have provided valuable insights into how structural modifications can influence pharmacological activity. For instance, computational analyses have suggested that the 1,3-benzodiazole moiety in N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-1,2-oxazole-5-carboxamide can effectively interact with specific amino acid residues in target proteins. This knowledge has guided further optimization efforts aimed at enhancing binding affinity and selectivity.

In vitro studies have begun to explore the potential therapeutic applications of N-{4-(1H-1,3-benzodiazol)-cyclohexylmethyl}-1 H - 2 - oxazole - 5 - carboxamide (CAS no 1323290 - 65 - 8). Initial experiments have shown promising results in modulating certain enzymatic activities relevant to neurological disorders. The compound's ability to interact with GABA receptors suggests potential applications in treating conditions such as anxiety and epilepsy. Additionally, its structural features may allow it to cross the blood-brain barrier more effectively than existing treatments.

The synthesis of N-{4-(1H - 3 - benzodiazol - 2 - yl) cyclohexylmethyl} - 12 oxazole - 5 carboxamide (CAS no: 1323290 - 65 - 8) presents unique challenges due to its complex molecular architecture. However， recent advances in synthetic methodologies have made it possible to construct this molecule with high precision and yield。 Techniques such as multi-step organic synthesis， coupled with modern purification methods， have enabled researchers to obtain high-purity samples suitable for further characterization。

Characterization of N-{4-(H)-benzodiazol-cyclohexymethyloxazoline} (CAS no:1323290_65_8) has been performed using a variety of analytical techniques。 Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful for elucidating its molecular structure， while mass spectrometry has confirmed its molecular weight。 X-ray crystallography has also provided detailed insights into its three-dimensional conformation， which is crucial for understanding its biological interactions。

The potential applications of this compound extend beyond neurological disorders。 Preliminary studies have suggested that it may also have utility in treating inflammatory conditions by modulating immune responses。 The presence of both anti-anxiety and anti-inflammatory properties makes it a versatile candidate for developing novel therapeutics that address multiple symptoms simultaneously。

As research continues， further optimization efforts will focus on improving the pharmacokinetic properties of N-{4-(H)-benzodiazol-cyclohexymethyloxazoline} (CAS no:1323290_65_8)。 Strategies such as prodrug design and analog synthesis aim to enhance solubility， bioavailability， and metabolic stability while maintaining or improving therapeutic efficacy。 These efforts are essential for translating laboratory discoveries into safe and effective clinical treatments。

The integration of computational modeling， synthetic chemistry， and biological testing represents a powerful approach for developing novel drug candidates like N-{4-(H)-benzodiazol-cyclohexymethyloxazoline} (CAS no:1323290_65_8)。 By leveraging these interdisciplinary techniques， researchers can accelerate the discovery process while minimizing costs and reducing risks associated with traditional trial-and-error methods。